Cas no 1517-52-8 (Propene (D6, 98%))

• Product Name: Propene (D6, 98%)
• CAS No: 1517-52-8
• MF: C₃H₆
• MW: 48.116711139679
• CID: 186243
• PubChem ID: 137051
• Update Time: 2025-04-19

Propene (D6, 98%) Chemical and Physical Properties

Names and Identifiers

• 1-Propene-1,1,2,3,3,3-d6(9CI)
• PROPENE-D6
• (2H6)prop-1-ene
• 455687_ALDRICH
• AC1L39SE
• deuterated propylene
• hexadeuteropropene
• I14-46423
• perdeuterated propene
• perdeuteriopropene
• propylene-d6
• PROPYLENE (D6)
• Propene-D6 (gas)
• 1-Propene-1,1,2,3,3,3-d6
• 1,1,2,3,3,3-hexadeuterioprop-1-ene
• CD3CD=CD2
• PROPENE (D6, 98%)
• PROPENE-D6, 99 ATOM % D
• 1517-52-8
• AKOS015913268
• DTXSID80164851
• J-008840
• QQONPFPTGQHPMA-QNYGJALNSA-N
• Propene (D6, 98%)

• Inchi： 1S/C3H6/c1-3-2/h3H,1H2,2H3/i1D2,2D3,3D
• InChI Key： QQONPFPTGQHPMA-QNYGJALNSA-N
• SMILES： C([2H])([2H])([2H])/C(/[2H])=C(\[2H])/[2H]

Computed Properties

• Exact Mass: 54.12222
• Monoisotopic Mass: 48.085
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 7.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4

Experimental Properties

• Color/Form: Not available
• Density: 0.6±0.1 g/cm3
• Melting Point: −185 °C(lit.)
• Boiling Point: −47.7 °C(lit.)
• Flash Point: 0°C
• Refractive Index: 1.348
• PSA: 0
• LogP: 1.19230
• Vapor Pressure: 8476.8±0.0 mmHg at 25°C
• Solubility: Not available

Propene (D6, 98%) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1077 2.1
• WGK Germany：3
• Hazard Category Code： 11-12
• Safety Instruction： 16-33-38-9
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：11